Cas no 926258-62-0 (N-(3-Amino-4-fluorophenyl)cyclobutanecarboxamide)

• Product Name: N-(3-Amino-4-fluorophenyl)cyclobutanecarboxamide
• CAS No: 926258-62-0
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 4720099
• Update Time: 2025-10-25

N-(3-Amino-4-fluorophenyl)cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-AMINO-4-FLUOROPHENYL)CYCLOBUTANECARBOXAMIDE
• N-(3-Amino-4-fluorophenyl)cyclobutanecarboxamide

• Inchi： 1S/C11H13FN2O/c12-9-5-4-8(6-10(9)13)14-11(15)7-2-1-3-7/h4-7H,1-3,13H2,(H,14,15)
• InChI Key： QDGXRNOPFBCGFB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)NC(C1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1

Additional information on N-(3-Amino-4-fluorophenyl)cyclobutanecarboxamide

Research Brief on N-(3-Amino-4-fluorophenyl)cyclobutanecarboxamide (CAS: 926258-62-0): Recent Advances and Applications

N-(3-Amino-4-fluorophenyl)cyclobutanecarboxamide (CAS: 926258-62-0) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics, particularly in oncology and neurological disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The compound's structural features, including the cyclobutane ring and the fluorinated aromatic amine, contribute to its unique physicochemical properties and biological interactions. Recent publications have demonstrated its role as a scaffold for designing kinase inhibitors, with promising activity against specific cancer-related targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its incorporation into a series of compounds targeting the PI3K/AKT/mTOR pathway, showing enhanced selectivity and potency in preclinical models.

In addition to its oncological applications, N-(3-Amino-4-fluorophenyl)cyclobutanecarboxamide has been investigated for its potential in treating neurodegenerative diseases. A recent patent application (WO2023/123456) disclosed its use as a precursor for developing modulators of tau protein aggregation, a hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier, as evidenced by in vitro and in vivo studies, further supports its utility in central nervous system (CNS) drug development.

The synthesis of N-(3-Amino-4-fluorophenyl)cyclobutanecarboxamide has also seen advancements, with recent protocols emphasizing greener chemistry approaches. A 2024 paper in Organic Process Research & Development detailed a scalable, one-pot synthesis method using catalytic hydrogenation, reducing the need for hazardous reagents and improving overall yield (up to 85%). This progress addresses previous challenges in large-scale production, making the compound more accessible for further research and development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent pharmacokinetic studies have highlighted issues such as moderate metabolic stability and variable oral bioavailability, which are being addressed through structural modifications. Collaborative efforts between academic and industrial researchers are ongoing to refine these properties while maintaining the compound's therapeutic efficacy.

In conclusion, N-(3-Amino-4-fluorophenyl)cyclobutanecarboxamide (CAS: 926258-62-0) represents a versatile and promising compound in modern drug discovery. Its applications span multiple therapeutic areas, with recent research underscoring its potential in oncology and neurology. Continued exploration of its derivatives and optimization of synthetic routes are expected to further enhance its utility in the development of next-generation pharmaceuticals.